Cas no 1860570-87-1 (1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine)

• Product Name: 1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine
• CAS No: 1860570-87-1
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• CID: 5275633
• Update Time: 2025-07-23

1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine

• Inchi： 1S/C11H23N3/c1-13(2)11-4-3-7-14(9-11)8-10-5-6-12-10/h10-12H,3-9H2,1-2H3
• InChI Key： SSIWTCKARSAAKQ-UHFFFAOYSA-N
• SMILES： N1(CC2CCN2)CCCC(N(C)C)C1

Additional information on 1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine

Introduction to 1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine (CAS No. 1860570-87-1)

1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine, identified by its Chemical Abstracts Service (CAS) number 1860570-87-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine core linked to an azetidine moiety, has garnered attention due to its structural features and potential biological activities. The unique arrangement of functional groups in this compound makes it a promising candidate for further investigation in medicinal chemistry, particularly in the development of novel therapeutic agents.

The structural framework of 1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine consists of a six-membered piperidine ring substituted with a dimethylamino group at the 3-position and a tertiary amine group at the 4-position. The azetidine component, attached via a methylene bridge, introduces additional conformational flexibility and potential for interaction with biological targets. This structural motif is reminiscent of several known pharmacophores that have demonstrated efficacy in various therapeutic contexts, including central nervous system (CNS) disorders and inflammatory conditions.

In recent years, there has been growing interest in the development of small molecules that modulate neurotransmitter systems. The piperidine scaffold is particularly well-suited for this purpose due to its ability to mimic natural amino acids and interact with neurotransmitter receptors. Specifically, compounds containing piperidine derivatives have shown promise in the treatment of depression, anxiety, and other CNS-related disorders. The presence of the azetidine ring in 1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine may further enhance its ability to interact with specific binding sites, potentially leading to novel mechanisms of action.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The combination of the piperidine and azetidine moieties provides a rich scaffold for structural optimization. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify analogs of 1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine that exhibit enhanced potency, selectivity, and pharmacokinetic properties. These approaches are increasingly integral to modern drug discovery pipelines, enabling the rapid identification of promising candidates for further experimental validation.

Recent studies have highlighted the importance of bioisosterism in medicinal chemistry, where structural analogs with similar biological activity but different physicochemical properties are explored. The azetidine ring in 1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine serves as an excellent example of a bioisosteric replacement for other heterocyclic rings such as pyrrolidine or tetrahydrofuran. This substitution can alter key interactions with biological targets while maintaining overall molecular shape and electronic properties. Such modifications are crucial for optimizing drug-like characteristics, including solubility, metabolic stability, and cell membrane permeability.

The potential applications of 1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine extend beyond CNS disorders. Its structural features suggest that it may also interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic intervention in conditions such as rheumatoid arthritis or chronic inflammation. Additionally, the compound's ability to cross the blood-brain barrier could make it valuable in treating neurodegenerative diseases where central nervous system modulation is essential.

In vitro and in vivo studies are essential for evaluating the biological activity of 1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine. Initial experiments could focus on assessing its interaction with relevant enzymes and receptors using biochemical assays. Further investigations might involve animal models to evaluate its pharmacological effects on behavior and physiological parameters. These studies would provide critical insights into the compound's potential therapeutic utility and inform subsequent optimization efforts.

The synthesis of 1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine presents an interesting challenge for organic chemists due to the complexity of its stereochemistry. The synthesis must ensure high enantiomeric purity to avoid unwanted side effects associated with racemic mixtures. Advanced synthetic techniques such as asymmetric catalysis or chiral auxiliaries could be employed to achieve this goal. The development of efficient synthetic routes is crucial not only for laboratory-scale investigations but also for potential industrial production if the compound progresses into clinical development.

The safety profile of any potential drug candidate must be thoroughly evaluated before proceeding to human trials. Preclinical toxicology studies would assess acute and chronic toxicity, as well as potential long-term effects on organ systems such as the liver or kidneys. These studies are essential for ensuring that 1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-amine is safe enough for further clinical investigation.

In conclusion, 1-(Azetidin-2-ylmethyl)-N,N-dimethylpiperidin-3-am ine (CAS No. 1860570 -87 -1) represents a promising scaffold for pharmaceutical development with significant potential in modulating neurotransmitter systems and addressing various therapeutic indications. Its unique structural features, combined with recent advances in computational chemistry and synthetic methodologies, position it as an attractive candidate for further exploration. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in shaping the future of drug discovery.